Cas no 84700-06-1 (Benzoic acid, 2-chloro-4-[(4-ethylbenzoyl)oxy]-, 4-ethylphenyl ester)

• Product name: Benzoic acid, 2-chloro-4-[(4-ethylbenzoyl)oxy]-, 4-ethylphenyl ester
• CAS No: 84700-06-1
• MF: C₂₄H₂₁O₄Cl
• MW: 408.87414
• CID: 666430
• PubChem ID: 56621788

Benzoic acid, 2-chloro-4-[(4-ethylbenzoyl)oxy]-, 4-ethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-[(4-ethylbenzoyl)oxy]-, 4-ethylphenyl ester
• (4-ethylphenyl) 2-chloro-4-(4-ethylbenzoyl)oxybenzoate
• DTXSID20718099
• 4-Ethylphenyl 2-chloro-4-[(4-ethylbenzoyl)oxy]benzoate
• 84700-06-1

• Inchi： InChI=1S/C24H21ClO4/c1-3-16-5-9-18(10-6-16)23(26)29-20-13-14-21(22(25)15-20)24(27)28-19-11-7-17(4-2)8-12-19/h5-15H,3-4H2,1-2H3
• InChI Key： WKBWTAZEUCOATF-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C(=O)OC2=CC(=C(C=C2)C(=O)OC3=CC=C(C=C3)CC)Cl

Computed Properties

• Exact Mass: 408.1128368g/mol
• Monoisotopic Mass: 408.1128368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 52.6Ų

Additional information on Benzoic acid, 2-chloro-4-[(4-ethylbenzoyl)oxy]-, 4-ethylphenyl ester

测试